Cas no 1191071-18-7 ((9H-fluoren-9-yl)methyl N-{[4-(prop-2-en-1-yloxy)phenyl]methyl}carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-{[4-(prop-2-en-1-yloxy)phenyl]methyl}carbamate
• CAS No: 1191071-18-7
• MF: C₂₅H₂₃NO₃
• MW: 385.455026865005
• CID: 6220471
• PubChem ID: 165993027
• Update Time: 2025-06-14

(9H-fluoren-9-yl)methyl N-{[4-(prop-2-en-1-yloxy)phenyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37396856
• (9H-fluoren-9-yl)methyl N-{[4-(prop-2-en-1-yloxy)phenyl]methyl}carbamate
• 1191071-18-7

• Inchi： 1S/C25H23NO3/c1-2-15-28-19-13-11-18(12-14-19)16-26-25(27)29-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h2-14,24H,1,15-17H2,(H,26,27)
• InChI Key： ZTDPROHFGABQGK-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(=CC=1)OCC=C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 385.16779360g/mol
• Monoisotopic Mass: 385.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 47.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-{[4-(prop-2-en-1-yloxy)phenyl]methyl}carbamate

Recent Advances in the Study of (9H-fluoren-9-yl)methyl N-{[4-(prop-2-en-1-yloxy)phenyl]methyl}carbamate (CAS: 1191071-18-7)

The compound (9H-fluoren-9-yl)methyl N-{[4-(prop-2-en-1-yloxy)phenyl]methyl}carbamate (CAS: 1191071-18-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethyloxycarbonyl (Fmoc) protecting group and allyloxybenzyl moiety, is being explored for its potential applications in peptide synthesis, drug delivery systems, and as a building block in medicinal chemistry. Recent studies have focused on its synthetic utility, stability under various conditions, and its role in facilitating controlled release mechanisms in therapeutic agents.

One of the key areas of research involves the use of this compound in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its ability to protect amino acids during synthesis, and the incorporation of the allyloxybenzyl moiety offers additional advantages in terms of orthogonal deprotection strategies. Recent publications highlight its efficacy in minimizing side reactions and improving yield in complex peptide sequences. For instance, a 2023 study demonstrated its utility in the synthesis of cyclic peptides, where the allyloxy group enabled selective deprotection under mild conditions, preserving the integrity of sensitive functional groups.

Another promising application of (9H-fluoren-9-yl)methyl N-{[4-(prop-2-en-1-yloxy)phenyl]methyl}carbamate is in the development of prodrugs and targeted drug delivery systems. The allyloxybenzyl group can be leveraged for site-specific cleavage, triggered by enzymes or external stimuli such as light or pH changes. Recent preclinical studies have shown that derivatives of this compound exhibit enhanced stability in systemic circulation while allowing for controlled release at the target site. This property is particularly valuable in oncology, where precise drug activation can minimize off-target effects and improve therapeutic outcomes.

In addition to its synthetic and therapeutic applications, researchers are also investigating the physicochemical properties of CAS: 1191071-18-7. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to characterize its behavior under different environmental conditions. These studies are critical for optimizing its use in industrial-scale pharmaceutical manufacturing, where reproducibility and scalability are paramount. Recent findings suggest that the compound exhibits excellent stability in organic solvents, making it suitable for a wide range of chemical transformations.

Looking ahead, the versatility of (9H-fluoren-9-yl)methyl N-{[4-(prop-2-en-1-yloxy)phenyl]methyl}carbamate positions it as a valuable tool in both academic and industrial settings. Ongoing research is expected to uncover new applications, particularly in the fields of bioconjugation and materials science. As the demand for more efficient and selective chemical methodologies grows, this compound is likely to play an increasingly important role in advancing drug discovery and development.